Cas no 1314951-28-4 (2-(2-nitroethyl)benzene-1,4-diol)
1314951-28-4 structure
Product Name:2-(2-nitroethyl)benzene-1,4-diol
CAS No:1314951-28-4
MF:C8H9NO4
MW:183.161362409592
CID:6163660
PubChem ID:22256161
Update Time:2024-01-13
2-(2-nitroethyl)benzene-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-nitroethyl)benzene-1,4-diol
- SCHEMBL6029526
- AKOS006279736
- EN300-1858502
- 1314951-28-4
-
- Inchi: 1S/C8H9NO4/c10-7-1-2-8(11)6(5-7)3-4-9(12)13/h1-2,5,10-11H,3-4H2
- InChI Key: BNLFOVKWVFNHQY-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CC[N+](=O)[O-])O
Computed Properties
- Exact Mass: 183.05315777g/mol
- Monoisotopic Mass: 183.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 86.3Ų
2-(2-nitroethyl)benzene-1,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858502-0.05g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 0.05g |
$851.0 | 2023-09-18 | ||
| Enamine | EN300-1858502-0.1g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 0.1g |
$892.0 | 2023-09-18 | ||
| Enamine | EN300-1858502-0.25g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 0.25g |
$933.0 | 2023-09-18 | ||
| Enamine | EN300-1858502-0.5g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 0.5g |
$974.0 | 2023-09-18 | ||
| Enamine | EN300-1858502-1.0g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 1g |
$1014.0 | 2023-06-03 | ||
| Enamine | EN300-1858502-2.5g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 2.5g |
$1988.0 | 2023-09-18 | ||
| Enamine | EN300-1858502-5.0g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 5g |
$2940.0 | 2023-06-03 | ||
| Enamine | EN300-1858502-10.0g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 10g |
$4360.0 | 2023-06-03 | ||
| Enamine | EN300-1858502-1g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 1g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1858502-5g |
2-(2-nitroethyl)benzene-1,4-diol |
1314951-28-4 | 5g |
$2940.0 | 2023-09-18 |
2-(2-nitroethyl)benzene-1,4-diol Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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